Cas no 886498-48-2 ([4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone)

• Product Name: [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone
• CAS No: 886498-48-2
• MF: C₁₇H₁₄FN₃OS
• MW: 327.375965595245
• CID: 5232821
• Update Time: 2026-03-08

[4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C17H14FN3OS/c1-10-2-4-11(5-3-10)14(22)15-16(19)21-17(23-15)20-13-8-6-12(18)7-9-13/h2-9H,19H2,1H3,(H,20,21)
• InChI Key： XDXSUVZIICOBOE-UHFFFAOYSA-N
• SMILES： C(C1SC(NC2=CC=C(F)C=C2)=NC=1N)(C1=CC=C(C)C=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4

Additional information on [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone

Comprehensive Analysis of [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone (CAS No. 886498-48-2)

The compound [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone (CAS No. 886498-48-2) is a thiazole-based derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 4-fluoroanilino group and a 4-methylphenyl methanone moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of kinase inhibition and anti-inflammatory properties.

In recent years, the demand for heterocyclic compounds like [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone has surged due to their versatility in medicinal chemistry. This compound’s CAS No. 886498-48-2 is frequently searched in academic databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its thiazole core is known for enhancing bioavailability, a critical factor in drug design and optimization. Additionally, the presence of a fluoro substituent improves metabolic stability, a key consideration for pharmacokinetics.

The synthesis of [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone involves multi-step organic reactions, including cyclization and amination processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in small-molecule therapeutics, this compound is often discussed in forums focusing on targeted drug delivery and precision medicine.

From an industrial perspective, CAS No. 886498-48-2 is evaluated for its scalability and cost-effectiveness. Companies specializing in custom synthesis and contract research frequently highlight its potential in high-throughput screening (HTS) assays. Its compatibility with green chemistry principles also aligns with the global push for sustainable manufacturing practices. Furthermore, its logP and solubility profiles are critical parameters for formulation scientists.

Emerging trends in AI-driven drug discovery have further amplified interest in [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone. Machine learning models are being trained to predict its interactions with biological targets, reducing reliance on empirical testing. This aligns with the broader shift toward computational chemistry and in silico methods. As a result, queries about its molecular docking capabilities have spiked in scientific literature.

In conclusion, [4-amino-2-(4-fluoroanilino)-1,3-thiazol-5-yl]-(4-methylphenyl)methanone (CAS No. 886498-48-2) represents a promising candidate for interdisciplinary research. Its applications span drug development, material science, and biotechnology, making it a focal point for innovation. With ongoing advancements in synthetic methodologies and analytical technologies, this compound is poised to play a pivotal role in addressing unmet medical and industrial needs.